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Compound of Interest

Compound Name: (Ethylenedioxy)dimethanol

Cat. No.: B009804

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling and disposal of (Ethylenedioxy)dimethanol, a compound that requires careful
management due to its potential hazards. By adhering to these protocols, you can minimize
risks and maintain a secure workspace.

Hazard Identification and Personal Protective
Equipment (PPE)

(Ethylenedioxy)dimethanol is classified as harmful if swallowed, causes skin irritation, and
can lead to serious eye damage.[1][2] Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

o To prevent eye contact which
] Safety glasses with side- )
Eye Protection ) can cause serious damage.[1]
shields or goggles. o]

To avoid skin irritation from

Hand Protection Protective gloves (e.g., nitrile). )
direct contact.[1][3]

Protective clothing; fire/flame )
) ] ] To prevent skin contact and
, _ resistant and impervious o
Skin Protection ) ) contamination of personal
clothing may be necessary in )
clothing.[4]

certain situations.[1][4]

Generally not required under
normal use with adequate

ventilation. In case of brief o )
) To avoid inhalation of aerosols
) ) exposure or low pollution, a ) ]
Respiratory Protection ) ] ] or vapors, especially in poorly
respiratory filter device may be ]
o ventilated areas.[4]
used. For firefighting, a self-

contained breathing apparatus

is necessary.[1][5][6]

Operational Plan for Safe Handling

A systematic approach to handling (Ethylenedioxy)dimethanol is crucial. The following step-
by-step operational plan ensures that all safety measures are in place before, during, and after
the handling process.

1. Preparation:

» Ventilation: Always handle (Ethylenedioxy)dimethanol in a well-ventilated area to prevent
the accumulation of vapors.[4][5]

e PPE Inspection: Before starting any work, inspect all PPE for integrity. Ensure gloves have
no perforations and safety glasses are free from cracks.

» Emergency Equipment: Locate and ensure the functionality of the nearest emergency
shower and eyewash station.
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. Handling:

Avoid Contact: Take precautions to avoid direct contact with the substance.[1] Do not eat,
drink, or smoke in the handling area.[2][4]

Transfer: When transferring the chemical, use appropriate tools to minimize the generation of
aerosols.

Storage: Store in a cool, well-ventilated area in its original, tightly closed container.[1][4]
Keep it away from foodstuffs and incompatible materials such as strong oxidizing and
reducing agents.[1]

. Post-Handling:

Decontamination: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1][4]

Clothing: If clothing becomes contaminated, remove it immediately and wash it before reuse.

[4]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do so. Seek immediate medical attention.[1]

[4]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with
plenty of soap and water. If skin irritation occurs, seek medical advice.[1][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[4]
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o Spill Cleanup: For spills, collect and arrange for disposal. Use spark-proof tools and
explosion-proof equipment. Adhered or collected material should be promptly disposed of in
accordance with regulations.[4]

Disposal Plan

Proper disposal of (Ethylenedioxy)dimethanol and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste (Ethylenedioxy)dimethanol in a suitable, closed, and clearly labeled
container.

2. Disposal Method:

o The material can be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[4]

e Do not dispose of the chemical into drains or rivers.[1]
3. Container Disposal:

» Containers can be triple-rinsed (or the equivalent) and then offered for recycling or
reconditioning.[4]

» Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for (Ethylenedioxy)dimethanol.
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Parameter Value Reference
CAS Number 3586-55-8 [2][4]

EC Number 222-720-6 [2][4]
Molecular Formula C4H1004 [2]4]
Molecular Weight 122.12 g/mol [2][4]
Boiling Point 158.8 °C [4]

Melting Point -76.5 °C [4]

Workplace Exposure Limit
0.15 ppm (0.76 mg/m3) [6]
(Germany)

Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of
(Ethylenedioxy)dimethanol, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of (Ethylenedioxy)dimethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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